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Compound Name: Altenuene

CAS No.: 29752-43-0

Cat. No.: B161505

Get Quote

Introduction: The Challenge of Characterizing
Fungal Metabolites
Altenuene is a toxic metabolite produced by various species of Alternaria fungi, which are

common plant pathogens that can contaminate a wide range of agricultural products. As a

member of the dibenzo-α-pyrone class of mycotoxins, its presence in food and feed poses a

potential risk to human and animal health. The accurate identification and structural

confirmation of Altenuene are paramount for toxicological studies, risk assessment, and the

development of effective mitigation strategies in the food and drug industries. This guide

provides a comprehensive overview of the spectroscopic techniques and detailed protocols

required for the unambiguous structural elucidation of Altenuene, tailored for researchers,

scientists, and professionals in drug development.

The structural elucidation of a natural product like Altenuene is a puzzle solved by assembling

pieces of evidence from multiple analytical techniques. Each method provides a unique

perspective on the molecule's architecture. High-Resolution Mass Spectrometry (HRMS)

establishes the elemental composition, while Infrared (IR) and UV-Visible (UV-Vis)

spectroscopy offer insights into the functional groups and conjugated systems present.
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However, the cornerstone of modern structural elucidation is Nuclear Magnetic Resonance

(NMR) spectroscopy. Through a suite of one-dimensional (¹H, ¹³C) and two-dimensional

(COSY, HSQC, HMBC) experiments, it is possible to map the precise connectivity of atoms and

deduce the stereochemistry of the molecule. This document will guide the user through the

application and interpretation of these techniques in a logical workflow to confidently identify

Altenuene.

Workflow for Structural Elucidation of Altenuene
The structural elucidation of a natural product like Altenuene follows a systematic workflow.

This process begins with the isolation and purification of the compound, followed by a series of

spectroscopic analyses to piece together its molecular structure.
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Figure 1: Workflow for Altenuene Structural Elucidation
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Caption: A logical workflow for the isolation, spectroscopic analysis, and structural confirmation

of Altenuene.

Part 1: Foundational Spectroscopic Analysis
High-Resolution Mass Spectrometry (HRMS)
Principle: HRMS is instrumental in determining the precise molecular weight of a compound,

which allows for the deduction of its elemental formula. This is a critical first step in structural

elucidation as it provides the exact number of carbon, hydrogen, and oxygen atoms in

Altenuene.

Protocol: HRMS Analysis of Altenuene

Sample Preparation:

Dissolve a small amount (approximately 0.1-1 mg/mL) of purified Altenuene in a suitable

solvent such as methanol or acetonitrile.

Ensure the sample is fully dissolved and free of particulate matter.

Instrumentation and Data Acquisition:

Utilize a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

Infuse the sample solution directly or via an LC system into the electrospray ionization

(ESI) source.

Acquire data in positive or negative ion mode. For Altenuene, the [M-H]⁻ or [M+Na]⁺ ions

are commonly observed.[1]

Set the mass analyzer to a high resolution (typically >10,000) to obtain accurate mass

measurements.

Data Interpretation:

Molecular Formula Determination: The molecular formula of Altenuene is C₁₅H₁₆O₆. The

expected exact mass for the neutral molecule is 292.0947.
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Fragmentation Pattern: While a detailed fragmentation pathway for Altenuene is not

extensively published, the fragmentation of dibenzo-α-pyrones generally involves

characteristic losses. Common fragmentation patterns for similar structures involve the loss

of small neutral molecules such as H₂O, CO, and CH₃ from the parent ion. Analyzing the

tandem MS (MS/MS) spectrum will reveal these fragmentation patterns, providing clues to

the structural components of the molecule.

UV-Visible (UV-Vis) Spectroscopy
Principle: UV-Vis spectroscopy provides information about the electronic transitions within a

molecule, particularly highlighting the presence of conjugated systems and chromophores. For

Altenuene, the dibenzo-α-pyrone core contains a conjugated system that gives rise to

characteristic UV absorptions.

Protocol: UV-Vis Analysis of Altenuene

Sample Preparation:

Prepare a dilute solution of Altenuene in a UV-transparent solvent, such as methanol or

ethanol. The concentration should be adjusted to yield an absorbance between 0.2 and

1.0 AU.

Data Acquisition:

Record the UV-Vis spectrum over a wavelength range of approximately 200-400 nm.

Use the pure solvent as a blank to zero the spectrophotometer.

Data Interpretation:

Characteristic Absorptions: Altenuene exhibits UV absorption maxima characteristic of its

dibenzo-α-pyrone structure. Published data for Altenuene in methanol shows λmax at

approximately 240, 278, and 319 nm. These absorptions are indicative of the conjugated

aromatic and lactone system within the molecule.

Infrared (IR) Spectroscopy
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Principle: IR spectroscopy is used to identify the functional groups present in a molecule by

measuring the vibrations of its bonds. Specific bonds absorb infrared radiation at characteristic

frequencies, providing a "fingerprint" of the functional groups.

Protocol: IR Analysis of Altenuene

Sample Preparation:

For solid samples, prepare a KBr pellet by mixing a small amount of Altenuene with dry

potassium bromide and pressing it into a transparent disk.

Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent,

depositing it on a salt plate (e.g., NaCl or KBr), and allowing the solvent to evaporate.

Data Acquisition:

Record the IR spectrum over the range of 4000 to 400 cm⁻¹.

Acquire a background spectrum of the empty sample holder or pure KBr pellet to subtract

from the sample spectrum.

Data Interpretation:

Based on the structure of Altenuene, the following characteristic IR absorption bands are

expected:
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Functional Group
Expected Absorption
Range (cm⁻¹)

Interpretation

O-H (phenolic and alcoholic) 3500-3200 (broad) Presence of hydroxyl groups.

C-H (aromatic) 3100-3000
Stretching vibrations of C-H

bonds on the aromatic ring.

C-H (aliphatic) 3000-2850
Stretching vibrations of C-H

bonds in the aliphatic portion.

C=O (lactone) ~1720-1700

Stretching vibration of the

carbonyl group in the lactone

ring.

C=C (aromatic) 1600-1475

Stretching vibrations of the

carbon-carbon bonds in the

aromatic ring.

C-O 1300-1000

Stretching vibrations of the C-

O bonds in the ether, alcohol,

and lactone functionalities.

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy - The Core of Structural Elucidation
NMR spectroscopy is the most powerful tool for determining the detailed structure of organic

molecules. By analyzing the chemical shifts, coupling constants, and correlations in 1D and 2D

NMR spectra, the complete carbon skeleton and the relative stereochemistry of Altenuene can

be established.

Sample Preparation for NMR
Protocol: Preparing an Altenuene Sample for NMR Analysis

Solvent Selection: Choose a deuterated solvent in which Altenuene is soluble. Deuterated

dimethyl sulfoxide (DMSO-d₆) is a common choice for polar molecules like Altenuene.[1]

Deuterated chloroform (CDCl₃) can also be used.
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Sample Concentration:

For ¹H NMR, a concentration of 1-10 mg in 0.5-0.7 mL of solvent is typically sufficient.

For ¹³C NMR and 2D NMR experiments, a more concentrated sample (10-50 mg in 0.5-0.7

mL) is recommended to obtain good signal-to-noise in a reasonable time.

Procedure:

Accurately weigh the purified Altenuene sample and dissolve it in the chosen deuterated

solvent in a clean, dry vial.

Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a

clean, dry 5 mm NMR tube.

Ensure the sample height in the NMR tube is at least 4 cm.

Cap the NMR tube securely.

One-Dimensional (1D) NMR: ¹H and ¹³C Spectra
Principle:

¹H NMR: Provides information about the number of different types of protons, their chemical

environment, their relative numbers (integration), and their neighboring protons (multiplicity).

¹³C NMR: Shows the number of unique carbon atoms and their chemical environment (e.g.,

sp³, sp², carbonyl).

Data Interpretation:

The following tables present the ¹H and ¹³C NMR data for (-)-Altenuene in DMSO-d₆.[1]

Table 1: ¹H NMR Data for (-)-Altenuene (400 MHz, DMSO-d₆)[1]
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

11.29 s 1H Phenolic OH

6.75 d (J=2.4 Hz) 1H H-8

6.50 d (J=2.3 Hz) 1H H-10

6.30 d (J=3.3 Hz) 1H H-5'

5.29 d (J=6.1 Hz) 1H OH

5.13 d (J=3.8 Hz) 1H OH

3.95 dt (J=6.2, 4.4 Hz) 1H H-3'

3.86 s 3H OCH₃

3.70 dd (J=7.6, 3.8 Hz) 1H H-4'

2.26 dd (J=14.0, 3.5 Hz) 1H H-6'a

1.95 dd (J=14.1, 7.5 Hz) 1H H-6'b

1.47 s 3H CH₃-1'

Table 2: ¹³C NMR Data for (-)-Altenuene (101 MHz, DMSO-d₆)[1]
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Chemical Shift (δ, ppm) Assignment

168.2 C-6

165.8 C-11

163.0 C-9

139.2 C-7

131.8 C-5a

131.0 C-2'

102.3 C-11a

100.9 C-10

100.0 C-8

81.1 C-1'

69.5 C-4'

68.8 C-3'

55.9 OCH₃

38.6 C-6'

27.4 CH₃-1'

Two-Dimensional (2D) NMR: Establishing Connectivity
Principle: 2D NMR experiments reveal correlations between nuclei, allowing for the

unambiguous assignment of the ¹H and ¹³C signals and the determination of the molecule's

connectivity.
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Figure 2: Key 2D NMR Correlations for Altenuene
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Caption: A diagram illustrating the key correlations observed in COSY, HSQC, and HMBC

spectra for the structural elucidation of Altenuene.

2.3.1 ¹H-¹H COSY (Correlation Spectroscopy)

Purpose: To identify protons that are coupled to each other, typically through two or three

bonds.

Interpretation: Cross-peaks in the COSY spectrum connect protons that are on adjacent

carbons. For Altenuene, COSY is crucial for establishing the spin system in the saturated

ring, showing correlations between H-3', H-4', H-5', and the two H-6' protons.

2.3.2 ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)
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Purpose: To identify which proton is directly attached to which carbon.

Interpretation: Each cross-peak in the HSQC spectrum correlates a proton signal on one axis

with the carbon signal on the other axis to which it is directly bonded. This allows for the

direct assignment of protonated carbons. For example, the proton at 3.95 ppm (H-3') will

show a correlation to the carbon at 68.8 ppm (C-3').

2.3.3 ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

Purpose: To identify long-range couplings between protons and carbons, typically over two to

three bonds.

Interpretation: HMBC is arguably the most critical experiment for piecing together the carbon

skeleton. It connects fragments of the molecule by showing correlations between protons

and carbons that are not directly bonded. Key HMBC correlations for Altenuene would

include:

The methyl protons (1.47 ppm) showing correlations to C-1', C-2', and C-6', confirming the

placement of the methyl group.

The aromatic protons (e.g., H-8 at 6.75 ppm) showing correlations to quaternary carbons

(e.g., C-6, C-7, C-9, C-11a), which helps to assemble the aromatic ring and connect it to

the rest of the molecule.

Correlations from the protons on the saturated ring to the carbons of the aromatic system,

thereby connecting the two main parts of the molecule.

Conclusion
The structural elucidation of Altenuene is a systematic process that relies on the integration of

data from multiple spectroscopic techniques. High-resolution mass spectrometry provides the

molecular formula, while UV-Vis and IR spectroscopy offer initial clues about the chromophores

and functional groups. The definitive structure is then pieced together using a suite of NMR

experiments. One-dimensional ¹H and ¹³C NMR provide the fundamental chemical shift and

multiplicity data, while two-dimensional techniques like COSY, HSQC, and HMBC are essential

for establishing the connectivity of the atoms and confirming the overall structure. By following

the protocols and interpretation guidelines outlined in this document, researchers can
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confidently identify and characterize Altenuene, contributing to a better understanding of this

important mycotoxin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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